5-[(2-Chlorophenoxy)methyl]-2-furohydrazide

• IUPAC Name: 5-[(2-chlorophenoxy)methyl]furan-2-carbohydrazide
• InChI: InChI=1S/C12H11ClN2O3/c13-9-3-1-2-4-10(9)17-7-8-5-6-11(18-8)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key: KEWPVTDSROGNFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC=C(O2)C(=O)NN)Cl
• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol

Description

“5-[(2-Chlorophenoxy)methyl]-2-furohydrazide” is a chemical compound with the molecular formula C12H11ClN2O3. It has a molecular weight of 266.68g/mol.

Molecular Structure Analysis

The molecular structure of “5-[(2-Chlorophenoxy)methyl]-2-furohydrazide” consists of a furan ring attached to a hydrazide group and a chlorophenoxy group. The compound has 5 hydrogen bond acceptors, 3 hydrogen bond donors, and 4 freely rotating bonds.

Physical And Chemical Properties Analysis

“5-[(2-Chlorophenoxy)methyl]-2-furohydrazide” has a density of 1.4±0.1 g/cm3, a molar refractivity of 67.1±0.3 cm3, and a molar volume of 196.4±3.0 cm3. It also has a polar surface area of 77 Å2 and a polarizability of 26.6±0.5 10-24 cm3.

Scientific Research Applications

Radical Scavenging and Antioxidant Activity

One study investigated the antioxidant potential of a compound similar to 5-[(2-Chlorophenoxy)methyl]-2-furohydrazide, revealing significant radical scavenging activities and the ability to induce endogenous defense systems against oxidative stress. The compound showed promising results in various assays measuring antioxidant activity, highlighting its potential as a novel antioxidant agent (Shehzadi et al., 2018).

Antimicrobial and Biological Evaluation

Another study focused on the synthesis and biological evaluation of metal complexes derived from acid hydrazones related to 5-[(2-Chlorophenoxy)methyl]-2-furohydrazide. These complexes exhibited antibacterial activity and antioxidant properties, indicating their potential for various biological applications (Jabeen et al., 2018).

Synthesis and Pharmacological Evaluation

Research on the synthesis and pharmacological evaluation of novel compounds, including dihydropyridine analogs, demonstrated potential antioxidant and chelating activities, suggesting their usefulness in treating metal-induced oxidative stress-associated diseases (Sudhana et al., 2019).

Antibacterial Activity and Molecular Docking Studies

A detailed study on N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, structurally similar to the targeted compound, showed promising antibacterial activities and moderate anti-enzymatic potentials. Molecular docking studies helped identify active binding sites, supporting the bioactivity data and indicating potential for further investigations into antibacterial agents (Siddiqui et al., 2014).

Stability and Photocatalytic Degradation

Research into the intrinsic stability and photocatalytic degradation of similar compounds has also been conducted, shedding light on their stability under various conditions and their potential environmental applications (Shehzadi et al., 2018).